Cas no 1137-96-8 (N-Benzylideneaniline N-oxide)

• Product Name: N-Benzylideneaniline N-oxide
• CAS No: 1137-96-8
• MF: C₁₃H₁₁NO
• MW: 197.232543230057
• MDL: MFCD02066854
• CID: 83442
• PubChem ID: 3036381
• Update Time: 2025-10-21

N-Benzylideneaniline N-oxide Chemical and Physical Properties

Names and Identifiers

• N-Benzylideneaniline N-oxide
• N,alpha-Diphenyl nitrone
• Benzaldehydephenylnitrone
• C,N-Diphenylnitrone
• Diphenylnitrone
• N-(benzylidene)aniline N-oxide
• N-benzylidenebenzeneamine oxide
• N-benzylidenephenylamine N-oxide
• N-phenylbenzylideneamine N-oxide
• N-phenyl-C-phenyl nitrone
• N-phenyl-N-[(Z)-phenylmethylidene]amine oxide
• CHEMBL1865314
• (z)-c,N-diphenylnitrone
• A803095
• AKOS000281753
• L7MP2M8WUP
• Nitrone, N,alpha-diphenyl-
• NSC-102882
• Benzylideneaniline nitrone
• Benzenamine, N-(phenylmethylene)-, N-oxide, [N(Z)]-
• Benzenemethanimine, alpha-phenyl-, N-oxide
• N-Phenylbenzylidenamine N-oxide
• N-Phenylbenzylimine N-oxide
• N, alpha -Diphenyl nitrone
• N,1-diphenylmethanimine oxide
• N-(Phenylmethylene)benzenamine N-oxide
• SCHEMBL12349218
• A11906
• 59862-61-2
• Benzenamine, N-(phenylmethylene)-, N-oxide
• N,.alpha.-Diphenylnitrone
• (Z)-benzylidene(phenyl)azane oxide
• BAA13796
• (Z)-N-benzylideneaniline oxide
• HMS2201F20
• N,a-Diphenylnitrone
• .alpha.,N-Diphenylnitrone
• cis-C,N-Diphenyl nitrone
• NSC102882
• 1137-96-8
• MLS002206501
• n-benzylidene-n-phenylamine oxide
• Benzenemethanimine,.alpha.-phenyl-N-oxide
• N,1-diphenyl-methanimine oxide
• SMR001295317
• STK392291

• MDL： MFCD02066854
• Inchi： 1S/C13H11NO/c15-14(13-9-5-2-6-10-13)11-12-7-3-1-4-8-12/h1-11H/b14-11-
• InChI Key： ZEAUJQWDPKRESH-KAMYIIQDSA-N
• SMILES： [O-]/[N+](=C\C1C=CC=CC=1)/C1C=CC=CC=1
• BRN： 608470

Computed Properties

• Exact Mass: 197.08400
• Monoisotopic Mass: 197.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 28.8A^2

Experimental Properties

• Density: 1.0957 (rough estimate)
• Melting Point: 113-114°C
• Boiling Point: 334.34°C (rough estimate)
• Flash Point: 167.6ºC
• Refractive Index: 1.6050 (estimate)
• Water Partition Coefficient: Soluble in water at 25°C, 1120 mg/L.
• PSA: 28.75000
• LogP: 3.47070

N-Benzylideneaniline N-oxide Security Information

• Safety Instruction： S22-S24/25
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on N-Benzylideneaniline N-oxide

Exploring N-Benzylideneaniline N-oxide (CAS No. 1137-96-8): Properties, Applications, and Research Insights

N-Benzylideneaniline N-oxide (CAS No. 1137-96-8) is a specialized organic compound that has garnered significant attention in chemical research due to its unique structural features and versatile reactivity. As a derivative of Schiff base chemistry, this compound serves as a pivotal intermediate in synthetic organic chemistry, particularly in the development of heterocyclic compounds and functional materials. Its molecular structure, characterized by the presence of an N-oxide moiety, enhances its utility in catalysis, coordination chemistry, and photophysical studies.

Recent trends in green chemistry and sustainable synthesis have amplified interest in N-Benzylideneaniline N-oxide as researchers explore its potential in metal-free catalysis and environmentally benign reactions. The compound's ability to participate in cycloaddition reactions and oxidation processes aligns with the growing demand for atom-efficient methodologies. Additionally, its role in fluorescence probes and sensor development has been investigated, leveraging its electron-rich aromatic system for detecting metal ions or small molecules.

From a structural perspective, N-Benzylideneaniline N-oxide exhibits intriguing tautomeric equilibria and conformational dynamics, which are subjects of computational and spectroscopic studies. Advanced techniques like NMR spectroscopy and X-ray crystallography have been employed to elucidate its behavior in solution and solid states. These insights are critical for optimizing its applications in material science, where it may contribute to organic semiconductors or luminescent materials.

In the context of drug discovery, derivatives of N-Benzylideneaniline N-oxide have been explored for their bioactive potential, though this remains an emerging area. Researchers are particularly interested in its antioxidant properties and interactions with biological targets, which could inspire novel pharmacophores. However, rigorous toxicological assessments and structure-activity relationship (SAR) studies are necessary to validate such applications.

The synthesis of N-Benzylideneaniline N-oxide typically involves the oxidation of imines using mild oxidants, reflecting modern preferences for low-waste protocols. Innovations in microwave-assisted synthesis and continuous flow chemistry have further streamlined its production, addressing industrial scalability challenges. These advancements resonate with the broader shift toward process intensification in fine chemical manufacturing.

For researchers and industry professionals, understanding the stability and storage conditions of N-Benzylideneaniline N-oxide is essential. The compound's sensitivity to moisture and light necessitates careful handling under inert atmospheres, a topic frequently queried in chemical forums and academic discussions. Such practical considerations are integral to its safe and effective utilization.

In summary, N-Benzylideneaniline N-oxide (CAS No. 1137-96-8) represents a multifaceted compound with expanding relevance across academic and industrial research. Its integration into cutting-edge technologies and alignment with sustainability goals underscore its enduring scientific value. Future studies may unlock further applications in energy storage, smart materials, or biomedical engineering, solidifying its position in the chemical landscape.